1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of a similar compound, 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid, involves the reaction of 4-chloro-3-methylpyrazole and ethyl bromoacetate in the presence of a base to yield 4-chloro-3-ethyl-1-methylpyrazole. This is then reacted with formic ester in the presence of a catalyst to produce 4-chloro-3-ethyl-1-methylpyrazole-5-carboxylic acid .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride involves the reaction of 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbaldehyde with methylamine followed by reduction of the resulting imine to the corresponding amine. The amine is then reacted with formaldehyde to form the final product as a hydrochloride salt.", "Starting Materials": [ "4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbaldehyde", "methylamine", "formaldehyde", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbaldehyde with methylamine in the presence of a suitable solvent and catalyst to form the corresponding imine.", "Step 2: Reduction of the imine using a reducing agent such as sodium borohydride or lithium aluminum hydride to form the corresponding amine.", "Step 3: Reaction of the amine with formaldehyde in the presence of a suitable solvent and catalyst to form the final product as a hydrochloride salt.", "Step 4: Isolation and purification of the product by filtration, washing, and drying." ] } | |
CAS RN |
2624137-45-5 |
Product Name |
1-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride |
Molecular Formula |
C7H13Cl2N3 |
Molecular Weight |
210.1 |
Purity |
95 |
Origin of Product |
United States |
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